Cas no 2228543-55-1 (2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228543-55-1
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6202470
• PubChem ID: 165704862
• Update Time: 2025-05-20

2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[2-(trifluoromethyl)pyridin-3-yl]cyclopropane-1-carboxylic acid
• EN300-1960572
• 2228543-55-1

• Inchi： 1S/C12H12F3NO2/c1-10(2)6-11(10,9(17)18)7-4-3-5-16-8(7)12(13,14)15/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key： APWVEEFNPUJREV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid

Comprehensive Analysis of 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228543-55-1)

The compound 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228543-55-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a trifluoromethylpyridine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule drugs and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions in scientific databases revolves around the synthetic routes for 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid. The compound is typically synthesized through multi-step organic reactions, including cyclopropanation and carboxylic acid functionalization. Recent advancements in flow chemistry and catalysis have improved the efficiency of its production, addressing the growing demand for cost-effective synthesis in industrial settings. These developments are particularly relevant given the increasing focus on green chemistry and process optimization.

The physicochemical properties of CAS No. 2228543-55-1 are another area of intense study. Its logP value, solubility, and stability under various conditions are critical for formulation scientists working on drug delivery systems or agrochemical formulations. With the rise of computational chemistry tools, researchers can now predict these properties more accurately, saving time and resources in early-stage development. This aligns perfectly with the pharmaceutical industry's push toward AI-driven drug discovery and in silico modeling.

In the context of biological activity, 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid has shown intriguing interactions with various enzyme targets. While its exact mechanism of action is still under investigation, preliminary studies suggest potential applications in metabolic disorder research and pest control. These findings have sparked discussions in online forums about its possible role in addressing global challenges like antimicrobial resistance and food security, making it a timely subject for scientific exploration.

The patent landscape surrounding CAS No. 2228543-55-1 reveals growing commercial interest, particularly in Asia and North America. Several applications highlight its use in herbicide-resistant formulations and kinase inhibitor development. This intellectual property activity corresponds with search trends showing increased queries about patent expiration dates and generic alternatives, reflecting the compound's potential market value. Analytical chemists are also developing more sensitive HPLC methods and LC-MS protocols for its quantification, addressing quality control needs in manufacturing.

From an environmental perspective, the degradation pathway of 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid is being carefully studied to assess its ecological impact. With sustainability becoming a priority across industries, researchers are investigating its biodegradability and potential metabolites in soil and water systems. These studies respond to public concerns about chemical persistence and regulatory requirements for environmental risk assessment, topics that frequently appear in environmental science searches.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2228543-55-1 in material science and electronics, where its unique electronic properties could prove valuable. The compound's fluorine-rich structure makes it particularly interesting for organic semiconductors and liquid crystal development. These potential uses align with emerging technologies in flexible electronics and energy storage, areas that dominate current materials science research and investment.